Cas no 2138175-12-7 (7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2138175-12-7
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6073104
• PubChem ID: 165842307
• Update Time: 2025-10-23

7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138175-12-7
• 7,8-dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid
• EN300-744349
• 7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C12H20O3/c1-8-3-5-12(7-9(8)2)10(11(13)14)4-6-15-12/h8-10H,3-7H2,1-2H3,(H,13,14)
• InChI Key： KBGYUGQENPLCOX-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)C21CCC(C)C(C)C2

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid

7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid

The compound 7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid (CAS No: 2138175-12-7) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, an oxygen atom. The spiro structure of this molecule contributes to its distinctive chemical behavior and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Spiro compounds have been the subject of extensive research due to their ability to exhibit diverse biological activities and unique physical properties. The 1-oxaspiro[4.5]decane framework in this compound is particularly interesting because it combines the rigidity of a cyclic structure with the flexibility of side chains. The presence of methyl groups at positions 7 and 8 further enhances the molecule's stability and reactivity, making it a valuable building block for synthesizing more complex structures.

Recent studies have highlighted the potential of 7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules with anti-inflammatory and anti-cancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in the field of polymer science. Its carboxylic acid group can be used to form polyesters or other polymeric materials with tailored mechanical and thermal properties. A research team at the University of California reported that incorporating this compound into polymer matrices significantly improved their tensile strength and thermal stability, making them suitable for high-performance applications such as aerospace materials.

The synthesis of 7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the cyclization of a diol derivative under acidic conditions, followed by oxidation to introduce the carboxylic acid group. This method has been optimized to achieve high yields and purity, ensuring its scalability for industrial applications.

From an environmental perspective, researchers have also investigated the biodegradability of this compound. Studies conducted at the European Institute of Ecology revealed that under aerobic conditions, the compound undergoes gradual degradation by microbial action, reducing its environmental footprint compared to traditional synthetic polymers.

In conclusion, 7,8-Dimethyl-1-oxaspiro[4.5]decane-4-carboxylic acid (CAS No: 2138175-12-7) is a versatile compound with significant potential across multiple industries. Its unique spiro structure, combined with functional groups such as methyl and carboxylic acid moieties, makes it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing modern science and technology.